Cas no 101651-68-7 (Boronic acid,[2-(acetylamino)-1,4-phenylene]bis- (9CI))

• Product Name: Boronic acid,[2-(acetylamino)-1,4-phenylene]bis- (9CI)
• CAS No: 101651-68-7
• MF: C₈H₁₁B₂NO₅
• MW: 222.798642396927
• CID: 198415
• PubChem ID: 3063819
• Update Time: 2025-04-19

Boronic acid,[2-(acetylamino)-1,4-phenylene]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Boronic acid,[2-(acetylamino)-1,4-phenylene]bis- (9CI)
• (2-acetamido-4-boronophenyl)boronic acid
• 2-Acetamidobenzene-1,4-diboronic acid
• p-Benzenediboronic acid, 2-acetamido-
• Acetanilide, 2',5'-diborono-
• 101651-68-7
• DTXSID80144097
• (2-Acetamido-1,4-phenylene)diboronic acid
• 2',5'-Diboronoacetanilide

• Inchi： 1S/C8H11B2NO5/c1-5(12)11-8-4-6(9(13)14)2-3-7(8)10(15)16/h2-4,13-16H,1H3,(H,11,12)
• InChI Key： XYGXYTKKXHFLLI-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(B(O)O)=CC=1NC(C)=O)O

Computed Properties

• Exact Mass: 221.08953
• Monoisotopic Mass: 223.082333
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110

Experimental Properties

• Density: 1.38
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.569
• PSA: 110.02
• LogP: -2.34590